Cas no 690654-04-7 (Ethyl 2-[[3,5-bis(trifluoromethyl)phenyl]methylamino]acetate)

• Product Name: Ethyl 2-[[3,5-bis(trifluoromethyl)phenyl]methylamino]acetate
• CAS No: 690654-04-7
• MF: C₁₃H₁₃F₆NO₂
• MW: 329.238244771957
• MDL: MFCD18452080
• CID: 1733268
• PubChem ID: 57629414
• Update Time: 2025-04-21

Ethyl 2-[[3,5-bis(trifluoromethyl)phenyl]methylamino]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[3,5-bis(trifluoromethyl)phenyl]methylamino]acetate
• DB-334048
• 690654-04-7
• XZGKCDPUTRVPAH-UHFFFAOYSA-N
• SCHEMBL13887110
• Ethyl (3,5-bis(trifluoromethyl)benzyl)glycinate
• AKOS015969631
• ethyl2-(3,5-bis(trifluoromethyl)benzylamino)acetate
• Ethyl 2-(3,5-bis(trifluoromethyl)benzylamino)acetate
• Ethyl 2-[[3,5-bis(trifluoromethyl)phenyl]methylamino]acetate

• MDL： MFCD18452080
• Inchi： 1S/C13H13F6NO2/c1-2-22-11(21)7-20-6-8-3-9(12(14,15)16)5-10(4-8)13(17,18)19/h3-5,20H,2,6-7H2,1H3
• InChI Key： XZGKCDPUTRVPAH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CNCC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 329.08504763g/mol
• Monoisotopic Mass: 329.08504763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų